Cas no 2229601-81-2 (2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine)

• Product Name: 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine
• CAS No: 2229601-81-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6435471
• PubChem ID: 165700012
• Update Time: 2025-05-24

2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine
• EN300-1805858
• 2229601-81-2

• Inchi： 1S/C11H13N3/c1-14-10-5-3-2-4-7(10)11(13-14)8-6-9(8)12/h2-5,8-9H,6,12H2,1H3
• InChI Key： HKZSBWMEXJGXRO-UHFFFAOYSA-N
• SMILES： NC1CC1C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229601-81-2)

2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. With the CAS registry number 2229601-81-2, this compound belongs to the class of cyclopropylamine derivatives, which are known for their potential applications in drug discovery and development. The presence of both the indazole and cyclopropylamine moieties makes it a promising candidate for targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and enzyme modulation.

Recent studies have highlighted the role of 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a selective inhibitor or modulator for specific receptors, which could pave the way for treatments targeting conditions like neurodegenerative diseases and mood disorders. The compound's structural versatility allows for further derivatization, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine is synthesized through multi-step organic reactions, often involving cyclization and amination processes. Its molecular stability and bioavailability are key factors driving its adoption in preclinical studies. The compound's logP value and solubility profile are frequently discussed in the context of drug formulation, as these properties influence its pharmacokinetic behavior.

In the realm of AI-driven drug discovery, 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine has emerged as a subject of interest due to its potential interactions with machine learning-predicted targets. Computational models have identified its affinity for certain protein families, which aligns with the growing trend of integrating cheminformatics and bioinformatics in modern research. This intersection of computational chemistry and experimental validation underscores the compound's relevance in contemporary science.

Another area of exploration for 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine is its potential role in epigenetic regulation. Preliminary data suggest that its structural features may influence histone modification pathways, a topic of high interest in cancer research and developmental biology. While further studies are needed, this application aligns with the broader search for small-molecule epigenetic modulators.

For researchers and industry professionals, the supply chain and synthetic protocols for 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine are critical considerations. The compound is often procured from specialized chemical suppliers with expertise in high-purity synthesis. Its storage conditions and handling guidelines are also frequently searched topics, reflecting the practical challenges of working with such compounds.

In summary, 2-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229601-81-2) represents a compelling case study in the convergence of organic chemistry, pharmacology, and computational biology. Its multifaceted applications and ongoing research make it a compound to watch in the coming years, particularly as the demand for innovative drug candidates continues to rise.